Cas no 88067-32-7 (4(1H)-Pyrimidinone, 6-phenyl-2-[(3-propyl-1,2,4-oxadiazol-5-yl)amino]-)

• Product name: 4(1H)-Pyrimidinone, 6-phenyl-2-[(3-propyl-1,2,4-oxadiazol-5-yl)amino]-
• CAS No: 88067-32-7
• MF: C₁₅H₁₅N₅O₂
• MW: 297.311902284622
• CID: 646554
• PubChem ID: 136258086

4(1H)-Pyrimidinone, 6-phenyl-2-[(3-propyl-1,2,4-oxadiazol-5-yl)amino]- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Pyrimidinone, 6-phenyl-2-[(3-propyl-1,2,4-oxadiazol-5-yl)amino]-
• 6-phenyl-2-[(3-propyl-1,2,4-oxadiazol-5-yl)amino]-1H-pyrimidin-4-one
• 6-Phenyl-2-((3-propyl-1,2,4-oxadiazol-5-yl)amino)pyrimidin-4(1H)-one
• 6-Phenyl-2-[(3-propyl-1,2,4-oxadiazol-5-yl)amino]pyrimidin-4(1H)-one
• DTXSID10515877
• 88067-32-7

• Inchi： InChI=1S/C15H15N5O2/c1-2-6-12-17-15(22-20-12)19-14-16-11(9-13(21)18-14)10-7-4-3-5-8-10/h3-5,7-9H,2,6H2,1H3,(H2,16,17,18,19,20,21)
• InChI Key： FZDIEOJNEURMMA-UHFFFAOYSA-N
• SMILES： CCCC1=NOC(=N1)NC2=NC(=CC(=O)N2)C3=CC=CC=C3

Computed Properties

• Exact Mass: 297.12257474g/mol
• Monoisotopic Mass: 297.12257474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.4Ų
• XLogP3: 2